Cas no 1373439-04-3 (1-(5-Iodo-1H-indol-2-yl)ethanone)

• Product Name: 1-(5-Iodo-1H-indol-2-yl)ethanone
• CAS No: 1373439-04-3
• MF: C₁₀H₈INO
• MW: 285.081094741821
• CID: 4821141
• PubChem ID: 67516598
• Update Time: 2025-05-21

1-(5-Iodo-1H-indol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-iodo-1H-indol-2-yl)ethanone
• 1-(5-Iodo-1H-indol-2-yl)ethanone

• Inchi： 1S/C10H8INO/c1-6(13)10-5-7-4-8(11)2-3-9(7)12-10/h2-5,12H,1H3
• InChI Key： RPFDYVFXVRSHTP-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C=C(C(C)=O)N2

Computed Properties

• Exact Mass: 284.965
• Monoisotopic Mass: 284.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.9

Additional information on 1-(5-Iodo-1H-indol-2-yl)ethanone

Recent Advances in the Study of 1-(5-Iodo-1H-indol-2-yl)ethanone (CAS: 1373439-04-3) in Chemical Biology and Pharmaceutical Research

The compound 1-(5-Iodo-1H-indol-2-yl)ethanone (CAS: 1373439-04-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This indole derivative, characterized by the presence of an iodo-substituent at the 5-position and an acetyl group at the 2-position, has been the subject of several studies aimed at exploring its biological activities and synthetic utility. This research brief provides an overview of the latest findings related to this compound, highlighting its role in drug discovery and development.

Recent studies have focused on the synthesis and characterization of 1-(5-Iodo-1H-indol-2-yl)ethanone, with particular emphasis on its potential as a building block for more complex molecules. The compound's reactivity, attributed to the presence of the iodo-substituent, makes it a valuable intermediate in the synthesis of various indole-based pharmaceuticals. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.

In the context of biological activity, 1-(5-Iodo-1H-indol-2-yl)ethanone has shown promising results in preliminary screening assays. Studies have demonstrated its ability to modulate key signaling pathways, particularly those involving protein kinases and G-protein-coupled receptors (GPCRs). These findings suggest potential applications in the treatment of diseases such as cancer, inflammation, and neurological disorders. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

One of the most notable applications of 1-(5-Iodo-1H-indol-2-yl)ethanone is its use as a precursor in the synthesis of novel indole-based compounds with enhanced pharmacological properties. Recent work has explored its incorporation into larger molecular frameworks, such as peptidomimetics and heterocyclic hybrids, which exhibit improved target specificity and bioavailability. These advancements underscore the compound's versatility and its potential to contribute to the development of next-generation therapeutics.

Despite these promising developments, challenges remain in the optimization of 1-(5-Iodo-1H-indol-2-yl)ethanone for clinical use. Issues such as metabolic stability, toxicity, and synthetic scalability need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into viable drug candidates.

In conclusion, 1-(5-Iodo-1H-indol-2-yl)ethanone (CAS: 1373439-04-3) represents a valuable chemical entity in the realm of drug discovery and chemical biology. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. Continued research into its synthetic applications and therapeutic potential is expected to yield significant contributions to the field, paving the way for the development of novel treatments for a range of diseases.